N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C21H15N3O4/c1-24-20(26)11-10-16(23-24)13-6-2-4-8-15(13)22-21(27)19-12-17(25)14-7-3-5-9-18(14)28-19/h2-12H,1H3,(H,22,27)
• InChI Key: HKPSWIUZYIGEDQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NC(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C21H15N3O4
• Molecular Weight: 373.4 g/mol

Description

N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C21H15N3O4 and its molecular weight is 373.368. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

One study focuses on the synthesis of chromene derivatives using a one-pot, three-component protocol. This synthesis method highlights the versatility of chromene-based compounds in organic synthesis, providing efficient routes to antioxidants and antibacterial agents (Chitreddy V. Subbareddy & S. Sumathi, 2017). Another research presents the synthesis and biological evaluation of coumarin derivatives containing the thiazolidin-4-one ring, emphasizing their potential as innovative molecules with biological properties (C. K. Ramaganesh, Y. Bodke, & K. Venkatesh, 2010).

Medicinal Chemistry and Drug Design

A study on the synthesis of 4H-chromene derivatives explores their antimicrobial activity, indicating the potential of these compounds in developing new antimicrobial agents (J. Raval, B. N. Naik, & K. R. Desai, 2012). Another significant research area is the development of chemosensors based on coumarin fluorophores for detecting ions like Cu2+ and H2PO4−, showcasing the application of N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-4-oxo-4H-chromene-2-carboxamide in analytical chemistry (Xianjiao Meng et al., 2018).

Materials Science and Polymer Chemistry

Research in materials science includes the synthesis and characterization of novel poly(coumarin-amide)s, demonstrating the utility of chromene derivatives in the creation of new materials with potential applications in electronics and photonics (M. Nechifor, 2009). This work indicates the broad applicability of such compounds in high-performance materials.